2-(1-((2,5-Dichlorophenyl)sulfonyl)pyrrolidin-3-yl)-1,2,3,4-tetrahydroisoquinoline

• IUPAC Name: 2-[1-(2,5-dichlorophenyl)sulfonylpyrrolidin-3-yl]-3,4-dihydro-1H-isoquinoline
• InChI: InChI=1S/C19H20Cl2N2O2S/c20-16-5-6-18(21)19(11-16)26(24,25)23-10-8-17(13-23)22-9-7-14-3-1-2-4-15(14)12-22/h1-6,11,17H,7-10,12-13H2
• InChI Key: BMERYBLTWVWEOC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1N2CCC3=CC=CC=C3C2)S(=O)(=O)C4=C(C=CC(=C4)Cl)Cl
• Molecular Formula: C19H20Cl2N2O2S
• Molecular Weight: 411.3 g/mol
• CAS No.: 2034308-60-4

Description

2-(1-((2,5-Dichlorophenyl)sulfonyl)pyrrolidin-3-yl)-1,2,3,4-tetrahydroisoquinoline is a heterocyclic compound featuring a tetrahydroisoquinoline core fused to a pyrrolidine ring via a sulfonyl linker. The pyrrolidine moiety is further substituted with a 2,5-dichlorophenyl group, which introduces significant steric bulk and electronic effects. The sulfonyl group acts as a hydrogen-bond acceptor, while the dichlorophenyl substituent contributes to lipophilicity, making the compound a candidate for central nervous system (CNS)-targeted therapies or enzyme inhibition applications .

Biological Activity

The compound 2-(1-((2,5-Dichlorophenyl)sulfonyl)pyrrolidin-3-yl)-1,2,3,4-tetrahydroisoquinoline (CAS Number: 2034441-83-1) is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its antimicrobial properties, enzyme inhibition capabilities, and overall pharmacological significance.

Chemical Structure and Properties

The molecular formula of the compound is $C_{12}H_{12}Cl_2N_4O_2S$ with a molecular weight of approximately 347.2 g/mol. The structure features a pyrrolidine ring attached to a sulfonyl group and a tetrahydroisoquinoline moiety, which contributes to its diverse biological activities.

Property	Value
Molecular Formula	$C_{12}H_{12}Cl_2N_4O_2S$
Molecular Weight	347.2 g/mol
CAS Number	2034441-83-1

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of derivatives of tetrahydroisoquinoline compounds. Specifically, research conducted on N-sulfonyl-1,2,3,4-tetrahydroisoquinolines demonstrated significant antifungal activity against various species such as Aspergillus, Penicillium, and Botrytis cinerea with moderate to high yields in synthesis (35-91%) using environmentally friendly catalysts .

Case Study: Antifungal Efficacy

In a comparative study of several derivatives:

• Derivatives 5 and 6 showed notable antifungal properties.
• The compounds were effective against a range of fungal pathogens with varying degrees of efficacy.

Enzyme Inhibition Studies

The compound's potential as an enzyme inhibitor has also been explored. Studies indicate that derivatives exhibit strong inhibitory activity against acetylcholinesterase (AChE) and urease. For instance:

• Urease Inhibition : Several derivatives were found to be highly active with IC50 values ranging from 1.13 µM to 6.28 µM compared to thiourea (IC50 = 21.25 µM), indicating a promising avenue for therapeutic applications in treating infections related to urease-producing bacteria .

Pharmacological Implications

The pharmacological profile of this compound suggests it may serve as a lead compound in drug development for various therapeutic areas:

• Antibacterial Activity : Moderate to strong activity was observed against Salmonella typhi and Bacillus subtilis.
• Potential Applications : Given its enzyme inhibition capabilities and antimicrobial properties, it could be further developed for treating infections or conditions linked to these enzymes.

The mechanism by which this compound exerts its biological effects involves interaction with specific molecular targets:

• The dichlorophenylsulfonyl group enhances binding affinity to target enzymes or receptors.
• The tetrahydroisoquinoline structure contributes to the overall stability and reactivity of the compound.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Differences

The compound is compared to three structurally related THIQ derivatives:

2-Phenyl-1,2,3,4-tetrahydroisoquinoline

6-(Methylsulfonyl)-1,2,3,4-tetrahydroisoquinoline

1-Deutero-2-phenyl-1,2,3,4-tetrahydroisoquinoline-1-d1

Compound Name	Core Structure	Key Substituents	Key Properties/Applications
2-(1-((2,5-Dichlorophenyl)sulfonyl)pyrrolidin-3-yl)-THIQ	THIQ	Pyrrolidine-sulfonyl-2,5-dichlorophenyl	High lipophilicity; CNS-targeting potential
2-Phenyl-1,2,3,4-tetrahydroisoquinoline	THIQ	Phenyl group at position 2	Basic scaffold for drug discovery; limited complexity
6-(Methylsulfonyl)-1,2,3,4-tetrahydroisoquinoline	THIQ	Methylsulfonyl group at position 6	Density: 1.213 g/cm³; moderate polarity
1-Deutero-2-phenyl-THIQ-1-d1	THIQ	Deuterium at position 1	Isotopic labeling for metabolic studies

Pharmacological and Physical Properties

• Lipophilicity : The dichlorophenyl group in the target compound increases logP compared to 2-phenyl-THIQ and 6-(methylsulfonyl)-THIQ, suggesting enhanced blood-brain barrier penetration.
• Metabolic Stability : The deuterated analog emphasizes stability studies, while the dichlorophenyl group may reduce oxidative metabolism due to electron-withdrawing effects .
• Density : 6-(Methylsulfonyl)-THIQ has a density of 1.213 g/cm³; the target compound’s bulkier substituents likely result in a higher density, though exact data are unavailable .